[1-(Diethylboranyl)cyclopenta-2,4-dien-1-yl](trimethyl)silane

• CAS RN: 190316-33-7
• Molecular Formula: C12H23BSi
• Molecular Weight: 206.21 g/mol
• IUPAC Name: (1-diethylboranylcyclopenta-2,4-dien-1-yl)-trimethylsilane
• InChI: InChI=1S/C12H23BSi/c1-6-13(7-2)12(14(3,4)5)10-8-9-11-12/h8-11H,6-7H2,1-5H3
• InChI Key: JMIUSYUOBHBKAJ-UHFFFAOYSA-N
• Canonical SMILES: B(CC)(CC)C1(C=CC=C1)[Si](C)(C)C

Description

[1-(Diethylboranyl)cyclopenta-2,4-dien-1-yl](trimethyl)silane is a useful research compound. Its molecular formula is C12H23BSi and its molecular weight is 206.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 5.44 g (18.1 mmol) of colorless neat trimethyl(trimethylsilylcyclopentadienyl)tin is added 1.89 g (2.28 ml, 18.1 mmol) of colorless chlorodiethylborane at once at room temperature. An intense yellow color immediately appears. The mixture is stirred for 2 h and then subjected to fractional distillation. At a bath temperature of 60° C., the major part of the chlorotrimethylstannane can be separated off as the first fraction.